Cas no 5395-50-6 (Tetramethylol acetylenediurea)

• Product Name: Tetramethylol acetylenediurea
• CAS No: 5395-50-6
• MF: C₈H₁₄N₄O₆
• MW: 262.219961643219
• MDL: MFCD00043995
• CID: 45802
• Update Time: 2026-05-14

Tetramethylol acetylenediurea Chemical and Physical Properties

Names and Identifiers

• 1,3,4,6-Tetrakis(hydroxymethyl)tetrahydroimidazo[4,5-d]imidazole-2,5(1H,3H)-dione
• 1,3,4,6-Tetrakis-hydroxymethyl-tetrahydro-imidazo(4,5-d)imidazole-2,5-dione
• tetrahydro-1,3,4,6-tetrakis(hydroxymethyl)imidazo[4,5-d]imidazole-2,5(1H,3H)-dione
• Imidazo4,5-dimidazole-2,5(1H,3H)-dione, tetrahydro-1,3,4,6-tetrakis(hydroxymethyl)-
• Tetrahydro-1,3,4,6-tetrakis(hydroxymethyl)imidazo[4,5-d]imidazol-2,5(1H,3H)-dion
• Tetramethylol acetylene diuriene
• Tetrakis (hydroxy methy1) glycoluril
• Tetramethylol glycoluril
• Tetramethylol acetylenedurea
• 1,3,4,6-tetrakis(hydroxymethyl)-3a,6a-dihydroimidazo[4,5-d]imidazole-2,5-dione
• 1,3,4,6-Tetrakis(hydroxymethyl)tetrahydroimidazo-[4,5-d]imidazole-2,5(1H,3H)-dione
• Tetramethylol acetylenediurea
• Tetramethylolglycoluril
• Fixapret 140
• Tetrakis(hydroxymethyl)glycoluril
• NSC3319
• Glycoluril, 1,3,4,6-tetrakis(hydroxymethyl)-
• NSC67452
• AK110740
• Imidazo[4,5-d]imidazole-2,5(1H,3H)-dione, tetrahydro-1,3,4,6-tetrakis(hydroxymethyl

• MDL： MFCD00043995
• Inchi： 1S/C8H14N4O6/c13-1-9-5-6(11(3-15)7(9)17)12(4-16)8(18)10(5)2-14/h5-6,13-16H,1-4H2
• InChI Key： UUGLSEIATNSHRI-UHFFFAOYSA-N
• SMILES： O=C1N(C([H])([H])O[H])C2([H])C([H])(N(C([H])([H])O[H])C(N2C([H])([H])O[H])=O)N1C([H])([H])O[H]

Computed Properties

• Exact Mass: 262.09100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -2.1
• Topological Polar Surface Area: 128

Experimental Properties

• Boiling Point: 624.2°C at 760 mmHg
• PSA: 128.02000
• LogP: -3.33540

Tetramethylol acetylenediurea Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds

Additional information on Tetramethylol acetylenediurea

Tetramethylol Acetylenediurea: A Comprehensive Overview

Tetramethylol acetylenediurea, also known by its CAS number 5395-50-6, is a compound that has garnered significant attention in various scientific and industrial applications. This compound, with the molecular formula C₆H₁₂N₂O₄, is a derivative of acetylenediurea, which itself is a class of compounds characterized by the presence of an acetylene group (-C≡C-) and a diurea moiety (-N₂O₂). The inclusion of four methyl groups in its structure gives rise to its name, Tetramethylol acetylenediurea, highlighting its unique chemical composition.

The synthesis of Tetramethylol acetylenediurea involves a series of well-defined chemical reactions, typically starting from acetylene derivatives and proceeding through condensation reactions to form the diurea moiety. The methyl groups are introduced through alkylation or methylation processes, ensuring the stability and reactivity of the final product. This compound is notable for its ability to form hydrogen bonds due to the presence of hydroxyl (-OH) groups, which significantly influences its physical and chemical properties.

Recent studies have explored the application of Tetramethylol acetylenediurea in advanced materials science, particularly in the development of high-performance polymers and composites. Its ability to act as a crosslinking agent has been exploited in creating materials with enhanced mechanical strength and thermal stability. For instance, researchers have demonstrated that incorporating this compound into epoxy resins can significantly improve their resistance to environmental stress cracking and high-temperature degradation.

In addition to its role in materials science, Tetramethylol acetylenediurea has shown promise in pharmaceutical applications. Its structure allows for potential interactions with biological molecules, making it a candidate for drug delivery systems or as a component in bioactive materials. Recent findings suggest that it may serve as a scaffold for designing molecules with specific pharmacokinetic profiles, though further research is required to validate these applications.

The compound's stability under various conditions has also been a focal point of recent investigations. Studies have shown that Tetramethylol acetylenediurea exhibits remarkable resistance to oxidation and hydrolysis, attributes that make it suitable for use in harsh chemical environments. This stability is attributed to the electronic effects imparted by the methyl groups, which shield the reactive sites of the molecule from external agents.

From an environmental standpoint, the biodegradability and toxicity of Tetramethylol acetylenediurea have been assessed in several toxicity studies. Initial results indicate that it poses minimal risk to aquatic life under standard conditions, though long-term ecological impact studies are still underway. These findings are crucial for ensuring the sustainable use of this compound in industrial processes.

In conclusion, Tetramethylol acetylenediurea (CAS No 5395-50-6) stands out as a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with favorable physical properties and recent advancements in its synthesis and application methodologies, positions it as a valuable material for future innovations in science and industry.